![molecular formula C17H18N2O2 B7474249 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide](/img/structure/B7474249.png)
2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide, also known as DMMPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMMPB is a member of the benzamide class of compounds, which are known to have a wide range of biological activities. In
Mechanism of Action
The mechanism of action of 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide is not yet fully understood, but it is believed to act as a competitive antagonist at the dopamine D3 receptor. This receptor is involved in the regulation of reward and motivation, and is thought to play a role in drug addiction and other neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the ability to reduce drug-seeking behavior in animal models of addiction, and to inhibit the growth and proliferation of cancer cells in vitro. However, further research is needed to fully understand the mechanisms underlying these effects.
Advantages and Limitations for Lab Experiments
One advantage of 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide is its high selectivity for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. However, its potency as an antagonist may also limit its usefulness in certain experiments, as higher concentrations may be required to achieve the desired effect.
Future Directions
There are several future directions for research on 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide, including further investigation of its mechanism of action, exploration of its potential therapeutic applications in drug addiction and other neurological disorders, and development of more selective and potent analogs. Additionally, this compound may also have applications in the development of new cancer treatments, and further research is needed to explore this potential avenue.
Synthesis Methods
2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide can be synthesized using a variety of methods, including the reaction of 2,4-dimethylbenzoic acid with thionyl chloride, followed by reaction with 2-aminobenzamide and N-methylcarbamic acid chloride. The resulting product is then purified using column chromatography.
Scientific Research Applications
2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In particular, this compound has been shown to have potent activity as a selective dopamine D3 receptor antagonist, which makes it a promising candidate for the treatment of drug addiction and other neurological disorders.
properties
IUPAC Name |
2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c1-11-8-9-13(12(2)10-11)17(21)19-15-7-5-4-6-14(15)16(20)18-3/h4-10H,1-3H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVZJJVIRPVKCMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.